![molecular formula C19H17Cl3O2 B1246559 Clionastatin A](/img/structure/B1246559.png)
Clionastatin A
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Overview
Description
Clionastatin A is an androstanoid that is androsta-3,5,8,16-tetraene substituted by chloro groups at positions 1, 12 and 19 and oxo groups at positions 7 and 15 (the 1beta,2alpha stereoisomer). It is isolated from burrowing sponge Cliona nigricans and exhibits cytotoxic efficacy. It has a role as a metabolite and an antineoplastic agent. It is an androstanoid, a 7-oxo steroid, a 15-oxo steroid and a chlorinated steroid.
Scientific Research Applications
Discovery and Structural Analysis
Discovery : Clionastatin A, along with Clionastatin B, was first identified in the burrowing sponge Cliona nigricans. These compounds are notable as the first polyhalogenated steroids found in a natural organism and the first examples of halogenated androstanes in nature. Both clionastatins exhibited potent cytotoxicity (Fattorusso et al., 2004).
Structural Analysis : The synthesis of the ABC tricyclic ring system of clionastatins has been achieved, lending strong support to the original structural proposal of these molecules. This synthetic approach also highlights an unexpected substrate-dependent reversal in alkene chlorination diastereoselectivity, which could be useful for future enantioselective synthesis (Tartakoff & Vanderwal, 2014).
Synthesis and Structural Refinement
Total Synthesis : The first total synthesis of clionastatins A and B was achieved asymmetrically. This synthesis included steps such as Ireland-Claisen rearrangement, acyl radical conjugate addition, and an intramolecular Heck reaction. This work also led to the discovery that the true structures of clionastatins A and B are C14 epimers of the originally proposed structures (Ju, Wang, Tian, & Gui, 2021).
Two-Stage Syntheses : A unique two-stage chlorination-oxidation strategy was developed for the synthesis of this compound and B from testosterone. This method includes stereoselective dichlorination, one-pot photochemical dibromination-reductive debromination, and Wharton transposition (Cui, Shen, Chen, Wang, Wei, Fu, Lei, Wang, Bi, & Zhang, 2022).
Properties
Molecular Formula |
C19H17Cl3O2 |
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Molecular Weight |
383.7 g/mol |
IUPAC Name |
(1S,2S,10S,13R,14R)-1,2-dichloro-10-(chloromethyl)-13-methyl-2,11,12,14-tetrahydro-1H-cyclopenta[a]phenanthrene-7,15-dione |
InChI |
InChI=1S/C19H17Cl3O2/c1-18-6-4-11-15(16(18)13(23)5-7-18)14(24)8-10-2-3-12(21)17(22)19(10,11)9-20/h2-3,5,7-8,12,16-17H,4,6,9H2,1H3/t12-,16-,17+,18+,19-/m0/s1 |
InChI Key |
OFMUBMLCGMAWGO-GJQMJKEGSA-N |
Isomeric SMILES |
C[C@]12CCC3=C([C@@H]1C(=O)C=C2)C(=O)C=C4[C@@]3([C@@H]([C@H](C=C4)Cl)Cl)CCl |
Canonical SMILES |
CC12CCC3=C(C1C(=O)C=C2)C(=O)C=C4C3(C(C(C=C4)Cl)Cl)CCl |
synonyms |
clionastatin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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